![molecular formula C44H76O2 B1261565 17:1 Cholesteryl ester](/img/structure/B1261565.png)
17:1 Cholesteryl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cholesteryl (9Z)-heptadecenoate is a cholesterol ester obtained by the formal condensation of cholesterol with cis-9-heptadecenoic acid. It has a role as a mouse metabolite. It derives from a (9Z)-heptadecenoic acid.
Scientific Research Applications
Crystal Structure and Molecular Packing
Cholesteryl 17-bromoheptadecanoate exhibits unique crystal structures determined by X-ray diffraction. The molecules in this ester differ mainly in the conformation around the chain carbon atoms near the ester group, and the structure features alternating regions of cholesterol and hydrocarbon chain packing, highlighting the importance of molecular interactions in steroidal compounds (Abrahamsson & Dahlén, 1976).
Liquid Crystal Phases and Molecular Motions
Cholesteryl esters, such as cholesteryl oleate and linoleate, demonstrate interesting phase behaviors and molecular motions, particularly in liquid crystal phases. Studies using differential scanning calorimetry (DSC) and nuclear magnetic resonance (NMR) spectroscopy have elucidated the phase behavior and temperature-dependent molecular motions of these esters, providing insights into their thermotropic behavior and interactions with other lipids (Croll, Small, & Hamilton, 1985).
Interaction with Membranes and Lipoproteins
The interaction of cholesteryl esters with membranes and lipoproteins is another significant area of research. For example, studies have investigated how saturated cholesteryl esters incorporate into lecithin bilayer membranes and how their distribution affects the membrane's structure and function (Grover & Cushley, 1979). Additionally, the thermotropic properties and molecular dynamics of cholesteryl ester-rich very low-density lipoproteins have been explored to understand their role in lipid transport and atherosclerosis (Morrisett et al., 1984).
Biological Implications and Disease Associations
Research on cholesteryl esters also encompasses their biological implications, particularly in relation to diseases like atherosclerosis. For instance, the molecular organization and motions of cholesteryl esters in different phases have been studied to gain insights into their role in plasma lipoproteins and atherosclerotic lesions (Guo & Hamilton, 1993). Furthermore, studies have focused on how hormonal factors like 17β-Estradiol influence the metabolism of cholesteryl esters in macrophages, shedding light on the mechanisms of atherosclerosis and its prevention (Tomita et al., 1994).
properties
Product Name |
17:1 Cholesteryl ester |
---|---|
Molecular Formula |
C44H76O2 |
Molecular Weight |
637.1 g/mol |
IUPAC Name |
[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (Z)-heptadec-9-enoate |
InChI |
InChI=1S/C44H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-42(45)46-37-29-31-43(5)36(33-37)25-26-38-40-28-27-39(35(4)23-21-22-34(2)3)44(40,6)32-30-41(38)43/h13-14,25,34-35,37-41H,7-12,15-24,26-33H2,1-6H3/b14-13-/t35-,37+,38+,39-,40+,41+,43+,44-/m1/s1 |
InChI Key |
RLMIGWIAENJHMP-RJRTUNKTSA-N |
Isomeric SMILES |
CCCCCCC/C=C\CCCCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C |
Canonical SMILES |
CCCCCCCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.